Cas no 117090-83-2 (4-chloro-5,6-diethylpyrimidine)

• Product Name: 4-chloro-5,6-diethylpyrimidine
• CAS No: 117090-83-2
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 2143816
• PubChem ID: 14209746
• Update Time: 2025-04-21

4-chloro-5,6-diethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5,6-diethylpyrimidine
• 117090-83-2
• SCHEMBL856427
• DB-358081

• Inchi： 1S/C8H11ClN2/c1-3-6-7(4-2)10-5-11-8(6)9/h5H,3-4H2,1-2H3
• InChI Key： UQZBDDFZYMBZED-UHFFFAOYSA-N
• SMILES： ClC1=C(CC)C(CC)=NC=N1

Computed Properties

• Exact Mass: 170.0610761Da
• Monoisotopic Mass: 170.0610761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8Ų